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Compound of Interest

Compound Name: 3-Hydroxycyclopentanone

Cat. No.: B2513457

CAS Number: 109905-53-5

This in-depth guide serves as a core technical resource for researchers, scientists, and drug
development professionals interested in (R)-3-hydroxycyclopentanone. This chiral cyclic 3-
hydroxy ketone is a valuable building block in the synthesis of a variety of biologically active
molecules and natural products. This document provides a comprehensive overview of its
chemical and physical properties, synthesis, and key applications, with a focus on experimental
details and data presentation for practical laboratory use.

Chemical and Physical Properties

(R)-3-hydroxycyclopentanone is a colorless oil at room temperature. A summary of its key
physical and chemical properties is presented in Table 1. This data is crucial for its handling,
characterization, and use in chemical reactions.
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Property Value Source
CAS Number 109905-53-5 [1][2][3]
Molecular Formula C5H802 [1112]14]
Molecular Weight 100.12 g/mol [1112]131[4]
Appearance Colorless oil [5]
Storage Temperature 2-8°C [6]

Boiling Point 210.0 £ 33.0 °C (Predicted) [6]
Density 1.217 + 0.06 g/cm3 (Predicted)  [6]
pKa 14.15 + 0.20 (Predicted) [6]
LogP 0.10030 [2][6]
Topological Polar Surface Area  37.3 A2 [4]
Hydrogen Bond Donor Count 1 [4]
Hydrogen Bond Acceptor 5 4]

Count

Synthesis of (R)-3-hydroxycyclopentanone

The enantioselective synthesis of (R)-3-hydroxycyclopentanone is a key challenge and an

area of active research. The primary strategies involve the enzymatic resolution of a racemic

mixture or the asymmetric reduction of a prochiral precursor.

Chemoenzymatic Resolution Strategy

A widely employed method for obtaining enantiomerically pure (R)-3-hydroxycyclopentanone

is through the kinetic resolution of racemic 3-hydroxycyclopentanone using a lipase. This

biocatalytic approach offers high enantioselectivity under mild reaction conditions. A general

workflow for this strategy is depicted below.
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Racemic 3-hydroxycyclopentanone Lipase (e.g., Candida antarctica Lipase B)

Enantioselective Acylation

Separation (e.g., Chromatography)

Acyl Donor (e.g., vinyl acetate)

(R)-3-hydroxycyclopentanone (S)-3-acetoxycyclopentanone

(R)-3-hydroxycyclopentanone

Synthesis of Bioactive Derivative

B-hydroxy ketone derivative

Treatment of Glioblastoma Cells

Increased VDAC Protein Expression

Initiation of Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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